1-[4-(Methoxycarbonyl)benzyl]-1-methylpiperidinium

• Molecular Formula: C15H22NO2+
• Molecular Weight: 248.34 g/mol
• IUPAC Name: methyl 4-[(1-methylpiperidin-1-ium-1-yl)methyl]benzoate
• InChI: InChI=1S/C15H22NO2/c1-16(10-4-3-5-11-16)12-13-6-8-14(9-7-13)15(17)18-2/h6-9H,3-5,10-12H2,1-2H3/q+1
• InChI Key: VJADTEWNRGYKDX-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1(CCCCC1)CC2=CC=C(C=C2)C(=O)OC

Description

1-[4-(Methoxycarbonyl)benzyl]-1-methylpiperidinium is an organic compound that features a piperidinium core substituted with a methoxycarbonyl group at the benzyl position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(Methoxycarbonyl)benzyl]-1-methylpiperidinium typically involves the reaction of 4-(methoxycarbonyl)benzyl bromide with 1-methylpiperidine. The reaction is carried out in an organic solvent such as acetone, under reflux conditions for several hours to ensure complete conversion .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity, often involving continuous flow reactors and automated systems to control temperature and reaction time precisely.

Chemical Reactions Analysis

Types of Reactions: 1-[4-(Methoxycarbonyl)benzyl]-1-methylpiperidinium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can convert the methoxycarbonyl group to a hydroxyl group or other reduced forms.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, often facilitated by the presence of a leaving group such as bromide.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: N-bromosuccinimide (NBS) for bromination, followed by nucleophiles like amines or thiols for substitution.

Major Products:

Oxidation: Carboxylic acids.

Reduction: Alcohols or other reduced derivatives.

Substitution: Various substituted piperidinium derivatives depending on the nucleophile used.

Scientific Research Applications

1-[4-(Methoxycarbonyl)benzyl]-1-methylpiperidinium has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[4-(Methoxycarbonyl)benzyl]-1-methylpiperidinium involves its interaction with specific molecular targets. The methoxycarbonyl group can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and specificity. The piperidinium core can interact with various receptors and enzymes, modulating their activity and leading to the observed biological effects .

Comparison with Similar Compounds

1-Benzyl-4-methylpiperidine: Similar structure but lacks the methoxycarbonyl group.

4-(Methoxycarbonyl)benzylamine: Contains the methoxycarbonyl group but lacks the piperidinium core.

1-Methylpiperidine: The core structure without the benzyl substitution.

Uniqueness: 1-[4-(Methoxycarbonyl)benzyl]-1-methylpiperidinium is unique due to the combination of the piperidinium core and the methoxycarbonyl-substituted benzyl group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .